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Compound of Interest

Compound Name: LP-261

Cat. No.: B1675265 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like LP-261 are paramount to ensuring laboratory safety and

environmental compliance. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for LP-261 is not publicly available, this guide provides a comprehensive

framework for its proper disposal based on its nature as a potent, biologically active compound

and general principles of hazardous waste management.

LP-261, identified with CAS number 915412-67-8, is a potent antimitotic and oral tubulin

binding agent.[1][2] Such compounds, due to their biological activity, require careful

management throughout their lifecycle, including disposal. The following procedures are

designed to provide essential safety and logistical information to mitigate risks.

Chemical and Physical Properties of LP-261
A summary of the available quantitative data for LP-261 is presented below. This information is

crucial for understanding the compound's characteristics and for communicating with waste

disposal personnel.
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Property Value Source

CAS Number 915412-67-8 [1][2]

Molecular Formula C22H19N3O4S [2]

Molecular Weight 421.47 g/mol [2]

Storage (Powder) 2 years at -20°C [2]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[2]

Experimental Protocol for Proper Disposal of LP-261
The following step-by-step protocol outlines the recommended procedure for the disposal of

LP-261. This protocol is based on general best practices for potent research chemicals and

should be adapted to comply with institutional and local regulations.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety glasses with side shields, and nitrile gloves.

For handling larger quantities or if there is a risk of aerosolization, consider a respirator with

an appropriate cartridge.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with LP-261, including unused compound,

contaminated labware (e.g., pipette tips, vials, weighing paper), and contaminated PPE, in

a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and should have

a secure lid.

Liquid Waste:
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Collect all liquid waste containing LP-261, such as solutions in DMSO or other solvents, in

a separate, clearly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

The container should be leak-proof and made of a material compatible with the solvent.

3. Waste Labeling:

Label all waste containers with the following information:

"Hazardous Waste"

"LP-261 (CAS: 915412-67-8)"

The full name of the solvent(s) if applicable.

An estimate of the concentration and quantity of LP-261.

The date of accumulation.

The name of the principal investigator and laboratory contact information.

4. Storage Pending Disposal:

Store the sealed and labeled waste containers in a designated, secure area away from

general laboratory traffic.

The storage area should be well-ventilated.

Follow the storage temperature guidelines for the compound if long-term storage of the

waste is necessary.

5. Final Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the waste.
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Provide the waste disposal personnel with all necessary information about the waste,

including its chemical composition and any known hazards.

Disposal should be conducted in accordance with all local, state, and federal regulations. In

the United States, this would fall under the Resource Conservation and Recovery Act

(RCRA) regulations managed by the Environmental Protection Agency (EPA).[3][4][5]

Logical Workflow for LP-261 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of LP-261.
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Caption: Logical workflow for the proper disposal of LP-261.
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Disclaimer: The information provided in this guide is intended for informational purposes only

and is based on general laboratory safety principles. It is not a substitute for a formal Safety

Data Sheet (SDS) or the guidance of your institution's Environmental Health and Safety (EHS)

department. Always consult your institution's specific protocols and comply with all applicable

local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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